molecular formula C14H22ClNO B1395404 3-(2-Isopropylphenoxy)piperidine hydrochloride CAS No. 1220033-52-2

3-(2-Isopropylphenoxy)piperidine hydrochloride

Cat. No. B1395404
M. Wt: 255.78 g/mol
InChI Key: MMGLGSBYXMRVIS-UHFFFAOYSA-N
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Description

3-(2-Isopropylphenoxy)piperidine hydrochloride is a chemical compound with the molecular formula C14H22ClNO . It is used in laboratory chemicals .


Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .


Molecular Structure Analysis

The molecular weight of 3-(2-Isopropylphenoxy)piperidine hydrochloride is 255.784 Da . The structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .

Scientific Research Applications

  • Pharmaceutical Industry

    • Piperidines are among the most important synthetic fragments for designing drugs .
    • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
    • They play a significant role in the pharmaceutical industry .
    • Derivatives of piperidine are reported to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications .
  • Synthetic Chemistry

    • Piperidines are used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
    • These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
  • Bio-organic Chemistry

    • Piperidines are used in the synthesis of biologically active compounds .
    • They are found in many active pharmaceuticals, natural products, and functional materials .
  • Medicinal Chemistry

    • Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
    • Their synthesis has long been widespread .
  • Pharmacological Research

    • Piperidine derivatives are used in over twenty drug classes .
    • They are used in the development of anticancer agents, drugs for Alzheimer’s disease therapy, antibiotics, analgesics, antipsychotics, and antioxidants .
  • Drug Discovery

    • Piperidines are used in the discovery and biological evaluation of potential drugs .
    • More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .
  • Pharmaceutical Industry

    • Piperidines are among the most important synthetic fragments for designing drugs .
    • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
    • They play a significant role in the pharmaceutical industry .
    • Derivatives of piperidine are reported to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications .
  • Synthetic Chemistry

    • Piperidines are used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
    • These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
  • Bio-organic Chemistry

    • Piperidines are used in the synthesis of biologically active compounds .
    • They are found in many active pharmaceuticals, natural products, and functional materials .
  • Medicinal Chemistry

    • Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
    • Their synthesis has long been widespread .
  • Pharmacological Research

    • Piperidine derivatives are used in over twenty drug classes .
    • They are used in the development of anticancer agents, drugs for Alzheimer’s disease therapy, antibiotics, analgesics, antipsychotics, and antioxidants .
  • Drug Discovery

    • Piperidines are used in the discovery and biological evaluation of potential drugs .
    • More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .

Safety And Hazards

3-(2-Isopropylphenoxy)piperidine hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Piperidines, including 3-(2-Isopropylphenoxy)piperidine hydrochloride, are important in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years , indicating a strong interest in this field. Future research will likely continue to explore the synthesis, properties, and applications of piperidine derivatives .

properties

IUPAC Name

3-(2-propan-2-ylphenoxy)piperidine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO.ClH/c1-11(2)13-7-3-4-8-14(13)16-12-6-5-9-15-10-12;/h3-4,7-8,11-12,15H,5-6,9-10H2,1-2H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMGLGSBYXMRVIS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=CC=C1OC2CCCNC2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.78 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Isopropylphenoxy)piperidine hydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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